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Compound of Interest

Compound Name: 19-hydroxy-10-deacetylbaccatin 11l

Cat. No.: B601411

Technical Overview: 19-hydroxy-10-
deacetylbaccatin lIli

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for 19-hydroxy-10-deacetylbaccatin lll, a
taxane derivative of interest in phytochemical and pharmaceutical research.

Physicochemical Properties

The fundamental molecular properties of 19-hydroxy-10-deacetylbaccatin lll are summarized
below. These values are essential for analytical procedures, stoichiometric calculations, and
further chemical modifications.
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Property Value Source(s)

Molecular Formula C29H34011 PubChem[1]

MedChemExpress, Veeprho,

C29H36011 )
BOC Sciences[2][3][4]
Molecular Weight 558.6 g/mol PubChem[1]
558.58 g/mol J-GLOBALJ5]
MedChemExpress, Veeprho,
560.59 g/mol

BOC Sciences[2][3][4]

Note: Discrepancies in the molecular formula and weight can arise from different calculation
methods or the inclusion of different isotopes (e.g., monoisotopic vs. average molecular
weight).

Methodologies for Structural and Molecular Weight
Determination

The determination of a compound's molecular formula and weight is a foundational step in
chemical analysis. While the specific experimental records for this compound are not detailed
here, the following standard protocols are broadly applicable.

2.1. Determination of Molecular Formula

The molecular formula is typically determined by combining data from elemental analysis and

mass spectrometry.
Experimental Protocol:

o Elemental Analysis: The percent composition of each element (Carbon, Hydrogen, Oxygen)
is determined. This is often achieved by combustion analysis, where the sample is burned in
an excess of oxygen, and the resulting products (COz, H20) are collected and weighed to
calculate the mass percentages of C and H. The percentage of oxygen is often determined
by difference.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/102216735
https://www.medchemexpress.com/19-hydroxy-10-deacetylbaccatin-iii.html
https://veeprho.com/impurities/19-hydroxy-10-deacetylbaccatin-iii/
https://www.bocsci.com/product/19-hydroxy-10-deacetyl-baccatin-iii-cas-154083-99-5-468658.html
https://pubchem.ncbi.nlm.nih.gov/compound/102216735
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907049287834763
https://www.medchemexpress.com/19-hydroxy-10-deacetylbaccatin-iii.html
https://veeprho.com/impurities/19-hydroxy-10-deacetylbaccatin-iii/
https://www.bocsci.com/product/19-hydroxy-10-deacetyl-baccatin-iii-cas-154083-99-5-468658.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Empirical Formula Calculation: The mass percentages are converted to mole ratios by
dividing by the respective atomic weights of the elements. These ratios are then simplified to
the smallest whole numbers to establish the empirical formula.[6][7]

e Molecular Formula Derivation: The experimentally determined molecular mass (from mass
spectrometry) is divided by the calculated mass of the empirical formula.[6][8] This yields an
integer by which the subscripts of the empirical formula are multiplied to obtain the final
molecular formula.[6][8]

2.2. Determination of Molecular Weight

Mass spectrometry is the primary technique for determining the molecular weight of a
compound with high accuracy.

Experimental Protocol (Mass Spectrometry):

« lonization: The sample is introduced into the mass spectrometer and ionized. Common
ionization techniques for organic molecules include Electrospray lonization (ESI) or Matrix-
Assisted Laser Desorption/lonization (MALDI).

o Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer (e.g., Time-of-Flight (TOF), Quadrupole, or Orbitrap).

o Detection: The separated ions are detected, generating a mass spectrum that plots ion
intensity versus m/z. The peak corresponding to the molecular ion provides the molecular
weight of the compound.

Logical Data Relationship

The following diagram illustrates the relationship between the chemical compound and its
fundamental physicochemical properties.
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Caption: Relationship between the compound and its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b601411#19-hydroxy-10-deacetylbaccatin-iii-
molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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